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Compound of Interest

Compound Name: Myristyl arachidate

Cat. No.: B1606813

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lipid classification,
physicochemical properties, and analytical methodologies related to myristyl arachidate. The
information is intended to support research, development, and quality control activities
involving this wax ester.

Lipid Classification and Structure

Myristyl arachidate, also known by its IUPAC name tetradecyl icosanoate, is classified as a
wax ester.[1][2][3] Wax esters are neutral lipids composed of a long-chain fatty acid esterified to
a long-chain fatty alcohol.[1][2]

In the case of myristyl arachidate, the constituent molecules are myristyl alcohol (a 14-carbon
saturated fatty alcohol) and arachidic acid (a 20-carbon saturated fatty acid). Its chemical
structure is characterized by a long, nonpolar hydrocarbon chain, rendering it highly
hydrophobic.

According to the comprehensive LIPID MAPS classification system, myristyl arachidate is
assigned the following classification:

o Category: Fatty Acyls [FA]

o Main Class: Fatty Esters [FA07]
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e Sub Class: Wax monoesters [FA0701]
e LIPID MAPS ID: WE(14:0/20:0)

Physicochemical Properties

Quantitative experimental data for the physical properties of myristyl arachidate are not
readily available in the public domain. However, computed data from reputable sources and
experimental data for analogous compounds provide valuable insights.

Table 1: Physicochemical Properties of Myristyl Arachidate and Related Compounds

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1606813?utm_src=pdf-body
https://www.benchchem.com/product/b1606813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Myristyl Arachidate

Methyl Arachidate

General Wax Ester

Property . o
(Computed) (Experimental) Characteristics
Molecular Formula C34H6802 C21H4202 -
Molecular Weight 508.9 g/mol 326.56 g/mol -
Saturated, long-chain
wax esters are
Melting Point Not available 45-48 °C typically solids at
room temperature with
high melting points.
High due to large
- , _ 215-216 °C at 10
Boiling Point Not available molecular mass and
mmHg
nonpolar nature.
Generally soluble in
_ nonpolar organic
Soluble in alcohol and )
. ] ) ] solvents like hexane,
Solubility Not available ether; insoluble in
chloroform, and
water. _
diethyl ether. Insoluble
in water.
Kovats Retention
Index (Standard non- 3547.92 Not available -
polar)
Collision Cross ]
226.49 Az Not available -

Section ([M-H]")

Note: The data for myristyl arachidate is computationally predicted by PubChem. The data for

methyl arachidate is provided for comparison as an experimentally characterized long-chain

fatty acid ester.

Experimental Protocols

The analysis of myristyl arachidate and other wax esters requires specialized techniques due

to their high molecular weight and low volatility. The following are detailed methodologies for

key analytical techniques.
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High-Temperature Gas Chromatography (HT-GC)

HT-GC is the preferred method for the direct analysis of intact wax esters, avoiding
derivatization steps that can lead to information loss.

Objective: To separate and quantify myristyl arachidate.
Instrumentation:

e Gas chromatograph equipped with a high-temperature capillary column (e.g., DB-1HT, DB-
5HT).

» High-temperature injector and detector.
e Mass spectrometer (for GC-MS).
Methodology:
e Sample Preparation:
o Accurately weigh a known amount of the sample containing myristyl arachidate.

o Dissolve the sample in a suitable high-boiling point solvent (e.g., hexane, toluene) to a
final concentration of 0.1-1.0 mg/mL.

e GC-MS Parameters:
o Injector Temperature: 390 °C
o Detector Temperature: 390 °C
o Column Temperature Program:
» |nitial temperature: 120 °C
= Ramp 1: 15 °C/min to 240 °C

= Ramp 2: 8 °C/min to 390 °C
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= Hold at 390 °C for 6 minutes.

o Carrier Gas: Helium or Hydrogen.
o Injection Volume: 1 pL.

o MS Detection: Electron ionization (EI) mode with a scan range of m/z 50-920.

o Data Analysis:
o Identify the myristyl arachidate peak based on its retention time and mass spectrum.

o Quantify the amount of myristyl arachidate by comparing its peak area to that of a
calibration curve prepared with a certified reference standard.

Workflow for HT-GC Analysis of Myristyl Arachidate

Data Analysis:
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Quantification

Sample containing - Dissolve in » | Injectinto - Separation on »_| MS Detection

— Concentration of
Myristyl Arachidate ™| Hexane/Toluene 7| HT-GC-MS "1 High-Temp Column | (El, m/z 50-920) =

Myristyl Arachidate
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HT-GC analysis workflow for myristyl arachidate.

Thin-Layer Chromatography (TLC)

TLC is a valuable technique for the qualitative analysis and purification of wax esters from
complex lipid mixtures.

Objective: To isolate myristyl arachidate from a lipid extract.
Materials:

 Silica gel 60 TLC plates.

» Developing tank.

¢ Solvent system: Hexane:Diethyl Ether:Acetic Acid (90:10:1, v/v/v).
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 Visualization reagent: 0.05% Rhodamine 6G in ethanol or iodine vapor.
e UV lamp.

Methodology:

o Sample Application:

o Dissolve the lipid extract in a minimal amount of a volatile solvent (e.g., chloroform,
hexane).

o Spot the dissolved sample onto the baseline of the TLC plate.
e Development:

o Place the TLC plate in a developing tank pre-saturated with the solvent system.

o Allow the solvent front to migrate up the plate until it is approximately 1 cm from the top.
 Visualization:

o Remove the plate from the tank and allow the solvent to evaporate.

o Visualize the separated lipid classes by spraying with Rhodamine 6G solution and viewing
under a UV lamp, or by placing the plate in a tank with iodine crystals. Wax esters will
appear as a distinct band.

 Elution (for purification):
o ldentify the band corresponding to wax esters by comparison with a standard.
o Scrape the silica gel from this band into a clean tube.

o Elute the myristyl arachidate from the silica gel using a polar solvent like diethyl ether or
chloroform.

Logical Flow for TLC-based Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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